Cas no 56218-62-3 (Acetyl chloride, [[(4-methylphenyl)sulfonyl]amino]-)

• Product Name: Acetyl chloride, [[(4-methylphenyl)sulfonyl]amino]-
• CAS No: 56218-62-3
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• CID: 349471
• PubChem ID: 11149303
• Update Time: 2025-04-19

Acetyl chloride, [[(4-methylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, [[(4-methylphenyl)sulfonyl]amino]-
• 2-[(4-methylphenyl)sulfonylamino]acetyl chloride
• DTXSID00456982
• N-tosyl-glycyl chloride
• SCHEMBL1997197
• 56218-62-3

• Inchi： 1S/C9H10ClNO3S/c1-7-2-4-8(5-3-7)15(13,14)11-6-9(10)12/h2-5,11H,6H2,1H3
• InChI Key： JXPXUBAOMJZFIS-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(NCC(=O)Cl)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 247.0071
• Monoisotopic Mass: 247.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds